Cas no 2517201-78-2 (2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2))

• Product Name: 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 2517201-78-2
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.2
• CID: 5306068
• PubChem ID: 76014938
• Update Time: 2026-03-10

2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2)
• 4-(benzyl)-2-Piperazinemethanol 2HCl
• (4-benzylpiperazin-2-yl)methanol;dihydrochloride
• MFCD31536843
• 2517201-78-2
• (4-benzylpiperazin-2-yl)methanol diHCl
• F89296
• SY344099
• (4-Benzylpiperazin-2-yl)methanol dihydrochloride
• MFCD22392720
• SB21052
• (S)-(4-Benzyl-2-piperazinyl)methanol Dihydrochloride

• Inchi： 1S/C12H18N2O.ClH/c15-10-12-9-14(7-6-13-12)8-11-4-2-1-3-5-11;/h1-5,12-13,15H,6-10H2;1H
• InChI Key： HURHEKNESQRGLO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CCNC(CO)C1.Cl

Computed Properties

• Exact Mass: 278.0952687g/mol
• Monoisotopic Mass: 278.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2)

Compound CAS No. 2517201-78-2: 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2)

The compound with CAS number 2517201-78-2, commonly referred to as 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2), is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatile applications in drug design and development. The molecule's unique structure, featuring a piperazine ring substituted with a phenylmethyl group and a hydroxymethyl group, along with its hydrochloride salt form, makes it an intriguing subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Process Research & Development have highlighted efficient routes for the construction of piperazine derivatives with high stereochemical control. These methods often involve multi-component reactions or catalytic asymmetric synthesis, which are pivotal in achieving the desired stereochemistry and scalability for potential therapeutic applications.

The pharmacological profile of 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2) has been extensively studied in preclinical models. Research findings indicate that this compound exhibits promising bioactivity across various therapeutic areas. For example, studies conducted at prestigious institutions such as the University of California San Francisco (UCSF) and the Massachusetts Institute of Technology (MIT) have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Specifically, it has shown efficacy in inhibiting enzymes associated with Alzheimer's disease progression, thereby opening new avenues for drug development in this domain.

In addition to its pharmacological significance, the compound's physical and chemical properties have been thoroughly characterized. Its solubility profile, stability under different conditions, and spectral data (such as NMR and IR) have been documented in detail. These attributes are critical for ensuring its suitability as an active pharmaceutical ingredient (API) or as a precursor in more complex molecular architectures.

The global market for piperazine derivatives is experiencing steady growth due to their increasing demand in drug discovery programs. According to a report by Grand View Research, the market is projected to reach significant value by 2030, driven by advancements in medicinal chemistry and rising investments in R&D activities. Within this context, compounds like 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2) are expected to play a pivotal role in shaping the future landscape of therapeutic interventions.

In conclusion, CAS No. 2517201-78-2, or 2-Piperazinemethanol, 4-(phenylmethyl)-, hydrochloride (1:2), stands at the forefront of modern chemical research. Its unique structure, coupled with its promising pharmacological properties and scalable synthetic methods, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicine and healthcare.